Cas no 2256712-85-1 (1-(2-bromophenyl-3,4,5,6-d4)-1H-imidazole-2,4,5-d3)

• Product Name: 1-(2-bromophenyl-3,4,5,6-d4)-1H-imidazole-2,4,5-d3
• CAS No: 2256712-85-1
• MF: C₉H₇BrN₂
• MW: 230.112412691116
• CID: 6815976
• PubChem ID: 172400862
• Update Time: 2025-03-02

1-(2-bromophenyl-3,4,5,6-d4)-1H-imidazole-2,4,5-d3 Chemical and Physical Properties

Names and Identifiers

• 2256712-85-1
• 1-(2-bromophenyl-3,4,5,6-d4)-1H-imidazole-2,4,5-d3
• CS-22019

• Inchi： 1S/C9H7BrN2/c10-8-3-1-2-4-9(8)12-6-5-11-7-12/h1-7H/i1D,2D,3D,4D,5D,6D,7D
• InChI Key： HFPBSOYHRXOAMW-GSNKEKJESA-N
• SMILES： BrC1C([2H])=C([2H])C([2H])=C([2H])C=1N1C([2H])=NC([2H])=C1[2H]

Computed Properties

• Exact Mass: 229.02320Da
• Monoisotopic Mass: 229.02320Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų